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Compound of Interest

Compound Name: Glycolaldehyde-1-13C

Cat. No.: B583812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycolaldehyde-1-13C, a stable isotope-
labeled compound crucial for metabolic research and drug development. This document
outlines its chemical identifiers, physicochemical properties, and its application in metabolic flux
analysis, supported by a detailed experimental protocol and pathway diagrams.

Compound Identification and Properties

Glycolaldehyde-1-13C is the isotopically labeled form of glycolaldehyde, where the carbon
atom at position 1 is the heavy isotope 13C. This labeling allows for the tracing of
glycolaldehyde's metabolic fate within biological systems.

Chemical Identifiers

A comprehensive list of identifiers for Glycolaldehyde-1-13C is provided in the table below,
facilitating its accurate identification and sourcing.
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Identifier

Value

CAS Number

71122-42-4[1]

Molecular Formula

13CCH402

Molecular Weight

61.04 g/mol [1]

Alternate Names

[1-13C]glycolaldehyde, Hydroxy(1-

13C)acetaldehyde
InChl InChI=1S/C2H402/c3-1-2-4/h1,4H,2H2/i1+1
InChlKey WGCNASOHLSPBMP-OUBTZVSYSA-N
SMILES O=C[®3CH:]O
PubChem CID 57369836
MDL Number MFCD08459833

Physicochemical and Spectroscopic Data

The following table summarizes key physicochemical and spectroscopic properties of

Glycolaldehyde-1-13C and its unlabeled counterpart. This data is essential for experimental

design and analysis.
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Property Value

Appearance White solid

Melting Point 97 °C[2]

Boiling Point 131.3 °C[3]

Density 1.065 g/mL][3]

Solubility Soluble in water (6.1 mg/mL)[1]

Isotopic Purity =99 atom % 13C

1H-NMR (D20, 400 MHz) 0 9.62 (s, 1H), 5.04 (s, 1H), 3.50 (s, 2H) ppm
13C-NMR (D20, 100 MHz) 0 92.37, 67.16 ppm

M+1 mass shift compared to unlabeled
Mass Spectrometry glycolaldehyde

Applications in Metabolic Flux Analysis

Glycolaldehyde-1-13C is a powerful tool for 133C-Metabolic Flux Analysis (*3C-MFA), a
technique used to quantify the rates of metabolic reactions within a living cell. By introducing
Glycolaldehyde-1-13C as a tracer, researchers can track the incorporation of the 13C label into
various downstream metabolites, thereby elucidating the contributions of different metabolic
pathways.

A key application is the study of the Glycolaldehyde Assimilation (GAA) pathway, a synthetic
metabolic route designed for the carbon-conserving conversion of glycolaldehyde to the central
metabolite, acetyl-CoA.

The Glycolaldehyde Assimilation (GAA) Pathway

The GAA pathway is a synthetic metabolic route engineered in organisms like E. coli to
efficiently utilize two-carbon compounds like glycolaldehyde. This pathway is of significant
interest in metabolic engineering and synthetic biology for the production of valuable chemicals
from non-traditional carbon sources. The pathway involves the following key enzymatic steps:
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FsaA (Fructose-6-phosphate aldolase): Catalyzes the aldol condensation of glycolaldehyde
and glyceraldehyde-3-phosphate to produce D-arabinose-5-phosphate.

KdsD (Arabinose-5-phosphate isomerase): Isomerizes D-arabinose-5-phosphate to D-
ribulose-5-phosphate.

Rpe (Ribulose-5-phosphate 3-epimerase): Converts D-ribulose-5-phosphate to D-xylulose-5-
phosphate.

Pkt (Phosphoketolase): Cleaves D-xylulose-5-phosphate into glyceraldehyde-3-phosphate
and acetyl-phosphate.

Pta (Phosphate acetyltransferase): Converts acetyl-phosphate to acetyl-CoA.

The diagram below illustrates the flow of carbons through the GAA pathway.
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Glycolaldehyde Assimilation (GAA) Pathway

Experimental Protocol: **C-Metabolic Flux Analysis
using Glycolaldehyde-1-13C

This section provides a detailed protocol for conducting a 13C-MFA experiment in E. coli using

Glycolaldehyde-1-13C as the tracer.

Experimental Workflow

The overall workflow for the 13C-MFA experiment is depicted below.
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1. Cell Culture
(E. coli in minimal medium)

l

2. Isotopic Labeling
(Introduce Glycolaldehyde-1-13C)

l

3. Quenching Metabolism
(Rapid cooling)

l

4. Metabolite Extraction
(e.g., with methanol-chloroform)

l

5. GC-MS Analysis
(Derivatization and detection)

l

6. Data Analysis
(Flux calculation with software)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Glycolaldehyde-1-13C for Advanced
Metabolic Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583812#cas-number-and-identifiers-for-
glycolaldehyde-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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